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Compound of Interest

Compound Name: Regelidine

Cat. No.: B10819576 Get Quote

Application Notes and Protocols for Radiprodil
For Researchers, Scientists, and Drug Development Professionals

This document provides best practices for the storage and handling of Radiprodil in a

laboratory setting. It includes detailed protocols for solution preparation and outlines essential

safety precautions.

Introduction
Radiprodil is a selective antagonist of the N-methyl-D-aspartate (NMDA) receptor, specifically

targeting the NR2B subunit (GluN2B)[1]. It is an orally active compound that has been

investigated for its potential therapeutic effects in various neurological disorders, including

neuropathic pain and conditions characterized by seizures[2][3][4]. Proper storage and

handling of Radiprodil are crucial to ensure its stability, efficacy, and the safety of laboratory

personnel.

Storage and Stability
To maintain the integrity of Radiprodil, it is imperative to adhere to the following storage

conditions.

Solid Form
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Storage Condition Duration Reference

-20°C ≥ 4 years

-20°C 3 years

In Solvent
Storage Condition Duration Reference

-80°C 2 years

-20°C 1 year

< -20°C Several months

Note: For short-term transport, Radiprodil can be shipped at room temperature for a period of

less than two weeks.

Solution Preparation
Radiprodil exhibits solubility in organic solvents and is sparingly soluble in aqueous solutions.

Solubility Data
Solvent Solubility Reference

Dimethyl sulfoxide (DMSO) ~10 mg/mL

Dimethylformamide (DMF) ~2 mg/mL

1:3 DMSO:PBS (pH 7.2) ~0.25 mg/mL

Protocol for Preparing a Stock Solution in DMSO
Preparation: Allow the vial of solid Radiprodil to equilibrate to room temperature before

opening.

Weighing: In a chemical fume hood, carefully weigh the desired amount of Radiprodil

powder.
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Dissolution: Add the appropriate volume of DMSO to the powder to achieve the desired

concentration (e.g., for a 10 mg/mL stock, add 100 µL of DMSO for every 1 mg of

Radiprodil).

Mixing: To aid dissolution, the tube can be warmed to 37°C and sonicated in an ultrasonic

bath for a short period.

Storage: Store the stock solution at -20°C or -80°C in tightly sealed, light-protected aliquots

to avoid repeated freeze-thaw cycles.

Protocol for Preparing an Aqueous Working Solution
Dilution: From the DMSO stock solution, take the required volume and dilute it with the

desired aqueous buffer (e.g., PBS) to the final concentration.

Stability: It is recommended to prepare aqueous solutions fresh for each experiment and not

to store them for more than one day.

Safety and Handling
Radiprodil is a hazardous substance and requires careful handling to prevent exposure.

Hazard Identification
Acute Toxicity: Harmful if swallowed.

Eye Irritation: Causes serious eye irritation.

Organ Toxicity: Causes damage to organs through prolonged or repeated exposure.

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.

Handling Precautions
Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses with side shields or goggles, and chemical-resistant gloves.

Ventilation: Handle Radiprodil in a well-ventilated area, preferably in a chemical fume hood,

to avoid inhalation of dust or aerosols.
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Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Spills: In case of a spill, prevent it from entering drains or water courses. Collect the spillage

and dispose of it as hazardous waste.

Incompatible Materials
Avoid contact with strong acids, strong alkalis, and strong oxidizing or reducing agents.

Experimental Protocols
Representative In Vitro Assay: Calcium Imaging in
Primary Neuronal Cultures
This protocol describes a representative experiment to assess the inhibitory effect of Radiprodil

on NMDA-induced calcium influx in primary cortical neurons.

Cell Culture: Plate primary cortical neurons on poly-D-lysine coated glass-bottom dishes.

Dye Loading: On the day of the experiment, load the neurons with a calcium indicator dye

(e.g., Fura-2 AM) according to the manufacturer's instructions.

Preparation of Solutions:

Prepare a 2X stock of NMDA and its co-agonist, glycine, in an appropriate assay buffer.

Prepare a 2X stock of Radiprodil working solution by diluting the DMSO stock in the assay

buffer.

Baseline Measurement: Acquire a stable baseline fluorescence signal from the loaded cells.

Radiprodil Incubation: Add the Radiprodil working solution to the cells and incubate for the

desired pre-incubation time.

NMDA Stimulation: Add the NMDA/glycine solution to the cells to induce a calcium influx.
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Data Acquisition: Record the changes in intracellular calcium concentration by measuring the

fluorescence intensity over time.

Analysis: Quantify the peak fluorescence intensity in the presence and absence of Radiprodil

to determine its inhibitory effect.

Visualizations
Experimental Workflow for Radiprodil Handling and Use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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